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Compound of Interest

Compound Name: Parsalmide

Cat. No.: B1678479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and
mechanism of action of Parsalmide, an anti-inflammatory and analgesic agent. The document
details the chemical manufacturing process, analytical characterization data, and the core
signaling pathway associated with its therapeutic effects.

Introduction to Parsalmide

Parsalmide (IUPAC name: 5-amino-N-butyl-2-prop-2-ynoxybenzamide) is a non-steroidal anti-
inflammatory drug (NSAID) belonging to the benzamide class of compounds.[1][2] It has
demonstrated anti-inflammatory, analgesic, and muscle-relaxant properties in clinical trials.[2]
[3] A key feature of parsalmide is its favorable gastrointestinal safety profile, as it has been
shown to spare the gastric mucosa, a notable advantage over many conventional NSAIDs.[4]
This guide outlines the essential technical details for its synthesis and scientific evaluation.

Synthesis of Parsalmide

The chemical synthesis of Parsalmide can be accomplished through a multi-step process
starting from 5-acetylamino-2-acetoxy-benzoic acid.[5] The overall workflow involves the
formation of a benzamide, followed by etherification and deprotection to yield the final active
compound.
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Caption: Synthetic workflow for Parsalmide.

Experimental Protocol for Synthesis

The following protocol is based on the described manufacturing process.[5]

Step 1: Synthesis of 5-Acetylamino-2-acetoxybenzoyl chloride
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e React 5-acetylamino-2-acetoxy-benzoic acid with thionyl chloride.

e The reaction proceeds to form the corresponding acid chloride. This intermediate is typically
used directly in the next step.

Step 2: Synthesis of 5-Acetylamino-N-butyl-2-hydroxybenzamide

o Treat the 5-acetylamino-2-acetoxybenzoyl chloride from the previous step with butylamine.

e The reaction is conducted in the presence of sodium hydroxide, which facilitates the
amidation and hydrolysis of the acetate group to yield the hydroxybenzamide derivative.

Step 3: Synthesis of 5-Acetamino-N-(n-butyl)-2-propargyloxybenzamide

» React 5-acetylamino-N-butyl-2-hydroxybenzamide with propargyl bromide.

¢ This etherification reaction is carried out in the presence of sodium and isopropyl alcohol.

Step 4: Synthesis of Parsalmide (Deprotection)

Heat a solution of 28.8 g (0.1 mole) of 5-acetamino-N-(n-butyl)-2-propargyloxybenzamide in
320 ml of 4 N sulfuric acid at 90°-95°C for 2 hours with stirring.[5]

o Cool the resulting clear solution and adjust the pH to 1 with 1 N NaOH.
* Filter the solution.

o Add further alkali to the filtrate to adjust the pH to 10.

e The product precipitates and is separated by filtration.

o Recrystallize the crude product from ethanol at 60°C to yield chromatographically pure 5-
amino-N-(n-butyl)-2-propargyloxybenzamide (Parsalmide).[5] The expected yield is
approximately 68%.[5]

Characterization of Parsalmide
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The identity and purity of the synthesized Parsalmide are confirmed through various analytical
techniques. The key physical and chemical properties are summarized below.

hvsical and Chemical :

Property Value Source

5-amino-N-butyl-2-prop-2-
IUPAC Name ) [1]
ynoxybenzamide

Synonyms Parsal, MY-41-6, Parsalmidum  [1]
CAS Number 30653-83-9 [1]141[5]
Molecular Formula C14H18N202 [1][6]
Molecular Weight 246.30 g/mol [1114]
Melting Point 85°-87°C [5]
InChiKey DXHYQIJBUNRPJT- (4]

UHFFFAOYSA-N

Experimental Protocols for Characterization

Melting Point Determination:
e Place a small, dry sample of the recrystallized Parsalmide into a capillary tube.

o Use a standard melting point apparatus to determine the temperature range over which the
sample melts. The reported range is 85°-87°C.[5]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

e Prepare a standard solution of Parsalmide in a suitable mobile phase (e.g.,
acetonitrile/water mixture).

 Inject the sample into an HPLC system equipped with a suitable column (e.g., C18).

e Use a UV detector to monitor the elution.
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o The purity of the sample is determined by comparing the area of the peak corresponding to
Parsalmide to the total area of all peaks in the chromatogram.[4]

Mass Spectrometry (MS) for Molecular Weight Confirmation:

o Dissolve the sample in a suitable solvent and introduce it into a mass spectrometer, typically
using Electrospray lonization (ESI).[4]

e Acquire the mass spectrum in positive ion mode.

o Confirm the presence of the protonated molecular ion ([M+H]*) at a predicted m/z of
247.14411 and/or the sodium adduct ([M+Na]*) at a predicted m/z of 269.12605 to verify the
molecular weight of 246.30 g/mol .[4]

Mechanism of Action and Signaling Pathway

Parsalmide exerts its anti-inflammatory effects primarily through the inhibition of
cyclooxygenase (COX) enzymes (both COX-1 and COX-2).[4] This inhibition directly impacts
the prostaglandin biosynthesis pathway, which is central to the inflammatory response.

The process begins with arachidonic acid, which is converted by COX enzymes into
prostaglandin G2 (PGG2) and subsequently into prostaglandin H2 (PGH2).[4] PGH2 is a critical
intermediate that serves as a precursor for various pro-inflammatory prostaglandins (like PGE2,
PGI2) and thromboxane A2.[4] By inhibiting COX, Parsalmide effectively reduces the
production of these mediators, thereby mitigating inflammation and pain.
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Caption: Parsalmide's inhibition of the Prostaglandin Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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